Cas no 2171757-40-5 (methyl 3-amino-4-{(tert-butoxy)carbonylamino}-3-methylhexanoate)

• Product Name: methyl 3-amino-4-{(tert-butoxy)carbonylamino}-3-methylhexanoate
• CAS No: 2171757-40-5
• MF: C₁₃H₂₆N₂O₄
• MW: 274.356544017792
• CID: 6079205
• PubChem ID: 165518654
• Update Time: 2025-05-21

methyl 3-amino-4-{(tert-butoxy)carbonylamino}-3-methylhexanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-4-{(tert-butoxy)carbonylamino}-3-methylhexanoate
• EN300-1285498
• methyl 3-amino-4-{[(tert-butoxy)carbonyl]amino}-3-methylhexanoate
• 2171757-40-5

• Inchi： 1S/C13H26N2O4/c1-7-9(13(5,14)8-10(16)18-6)15-11(17)19-12(2,3)4/h9H,7-8,14H2,1-6H3,(H,15,17)
• InChI Key： ZNRQHGNEQQGSCR-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC(CC)C(C)(CC(=O)OC)N)=O

Computed Properties

• Exact Mass: 274.18925731g/mol
• Monoisotopic Mass: 274.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 90.6Ų

Additional information on methyl 3-amino-4-{(tert-butoxy)carbonylamino}-3-methylhexanoate

Compound CAS No. 2171757-40-5: Methyl 3-Amino-4-{(tert-Butoxy)carbonylamino}-3-Methylhexanoate

Methyl 3-amino-4-{(tert-butoxy)carbonylamino}-3-methylhexanoate (CAS No. 2171757-40-5) is a complex organic compound with significant applications in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a methyl group, an amino group, and a tert-butoxy carbonyl amino group attached to a hexanoate backbone. The presence of these functional groups makes it a versatile molecule with potential uses in drug design, peptide synthesis, and as a building block in organic synthesis.

The molecular structure of this compound is particularly interesting due to the spatial arrangement of its substituents. The methyl group at position 3 and the tert-butoxy carbonyl amino group at position 4 create steric hindrance, which can influence the compound's reactivity and stability. Recent studies have shown that such steric effects can be exploited to design more efficient catalysts or to improve the bioavailability of drugs.

One of the most notable applications of this compound is in the synthesis of bioactive molecules. Researchers have utilized its structure as a precursor for creating peptides with enhanced stability and solubility. For instance, the tert-butoxy carbonyl amino group serves as an excellent protecting group during peptide synthesis, allowing for precise control over the reaction steps.

Moreover, the methyl substituent at position 3 plays a crucial role in modulating the physical properties of the compound. It contributes to the molecule's lipophilicity, which is essential for its ability to cross biological membranes. This property has been leveraged in drug delivery systems, where the compound acts as a carrier for hydrophilic drugs, enhancing their transport across cellular barriers.

Recent advancements in computational chemistry have enabled detailed studies of this compound's electronic structure and reactivity. Using quantum mechanical calculations, scientists have identified key regions of reactivity that can be targeted for further modification. These insights have paved the way for the development of novel derivatives with improved pharmacokinetic profiles.

In terms of synthesis, this compound is typically prepared via multi-step reactions involving nucleophilic substitutions and condensation reactions. The use of mild reaction conditions ensures high yields and maintains the integrity of sensitive functional groups. The synthesis process has been optimized through continuous research, making it more efficient and scalable for industrial applications.

The hexanoate backbone of this compound provides flexibility in its chemical transformations. It allows for easy functionalization at various positions, enabling chemists to introduce additional groups that can enhance its bioactivity or alter its physical properties according to specific requirements.

Another area where this compound has shown promise is in materials science. Its unique combination of functional groups makes it a potential candidate for use in polymer synthesis. By incorporating this compound into polymer networks, researchers aim to develop materials with tailored mechanical and thermal properties suitable for advanced applications such as biomedical devices or electronic components.

Furthermore, recent studies have explored the use of this compound in catalytic processes. Its ability to act as both a catalyst and a substrate makes it a valuable tool in asymmetric synthesis. This dual functionality could revolutionize industrial chemical processes by reducing costs and improving efficiency.

In conclusion, methyl 3-amino-4-{(tert-butoxy)carbonylamino}-3-methylhexanoate (CAS No. 2171757-40-5) is a multifaceted compound with wide-ranging applications across various fields of chemistry and pharmacology. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in drug design, material science, and catalysis.